N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C13H17N3S.ClH/c1-2-10-7-11-12(14-8-15-13(11)17-10)16-9-5-3-4-6-9;/h7-9H,2-6H2,1H3,(H,14,15,16);1H
• InChI Key: MLRMYNNHTVBLEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NC3CCCC3.Cl
• Molecular Formula: C13H18ClN3S
• Molecular Weight: 283.82 g/mol
• Solubility: 30.8 [ug/mL] (The mean of the results at pH 7.4)

Description

“N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride” is a compound that belongs to the class of thieno[2,3-d]pyrimidines. Thieno[2,3-d]pyrimidines are often encountered in approved drugs, clinical candidates, and functional materials. For instance, anti-cancer drugs such as ruxolitinib, tofacitinib, and baricitinib possess a pyrrolo[2,3-d]pyrimidine skeleton.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines often involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides. These β-keto amides can be cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Scientific Research Applications

Inhibition of Mycobacterium tuberculosis bd Oxidase (Cyt-bd)

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Anticancer Activity

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Synthetic Approaches

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Mechanism of Action

Target of Action

Similar compounds such as thieno[3,2-d]pyrimidin-4-amines have been reported to inhibitCytochrome bd oxidase (Cyt-bd) , an enzyme found in Mycobacterium tuberculosis . Cyt-bd is an attractive drug target, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

Similar compounds have been shown to inhibit cyt-bd . Inhibition of Cyt-bd could potentially disrupt the energy metabolism of the bacteria, leading to its death .

Biochemical Pathways

Inhibition of cyt-bd, as seen with similar compounds, would likely disrupt the electron transport chain in the bacteria, affecting its energy metabolism .

Pharmacokinetics

Similar compounds have been reported to have a clogp value less than 4 and molecular weight less than 400 , which are favorable properties for maintaining drug-likeness during lead optimization .

Result of Action

Similar compounds have shown in vitro activity against the green fluorescent protein (gfp) reporter strain of mycobacterium tuberculosis .

Action Environment

The effectiveness of similar compounds can vary depending on the strain of mycobacterium tuberculosis, potentially due to differences in the expression of the cyt-bd-encoding genes .